
C.I. Pigment Violet 23: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Pigment Violet 23

Cat. No.: B1314786 Get Quote

An In-depth Examination of its Chemical and Physical Properties for Researchers, Scientists,

and Drug Development Professionals

C.I. Pigment Violet 23, also known as Carbazole Violet, is a high-performance organic

pigment belonging to the dioxazine class of compounds.[1][2] It is highly valued for its intense

violet hue, exceptional color strength, and excellent fastness properties, making it a crucial

colorant in a multitude of demanding applications, including automotive coatings, industrial

paints, printing inks, plastics, and textile printing.[3][4] This technical guide provides a detailed

overview of the chemical and physical properties of C.I. Pigment Violet 23, along with

standardized experimental protocols for its characterization, to support its use in research and

development.

Chemical Identity and Structure
C.I. Pigment Violet 23 is chemically identified as 8,18-dichloro-5,15-diethyl-5,15-

dihydrodiindolo[3,2-b:3',2'-m]triphenodioxazine.[1] Its synthesis involves the condensation of 3-

amino-N-ethylcarbazole with chloranil (2,3,5,6-tetrachloro-1,4-benzoquinone).[2][5] The

molecule possesses a centrosymmetric, angular structure.[2]

Table 1: Chemical Identification of C.I. Pigment Violet 23
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Identifier Value

C.I. Name Pigment Violet 23

C.I. Number 51319[1][6]

CAS Number 6358-30-1[6]

EINECS Number 228-767-9[6]

Molecular Formula C₃₄H₂₂Cl₂N₄O₂[1][6]

Molecular Weight 589.47 g/mol [6]

Chemical Class Dioxazine[1][3]

Physical and Fastness Properties
The performance of C.I. Pigment Violet 23 in various applications is dictated by its distinct

physical and fastness properties. These properties are summarized in the tables below.

Table 2: Physical Properties of C.I. Pigment Violet 23

Property Value

Appearance Violet powder[6]

Hue Bluish Violet[7][8]

Density 1.40 - 1.60 g/cm³[9]

Melting Point 385 - 455 °C (decomposes)[9][10]

Average Particle Size 0.04 - 0.07 μm[9]

Specific Surface Area 45 - 102 m²/g[9]

Oil Absorption 50 - 80 g/100g [3][11]

pH of 10% Aqueous Slurry 5.0 - 8.0[9][12]

Table 3: Fastness Properties and Chemical Resistance of C.I. Pigment Violet 23
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Property Rating/Value

Lightfastness (Full Shade) 7 - 8 (on a scale of 1-8)[6][11]

Lightfastness (Reduced Shade) 6 - 7 (on a scale of 1-8)[7][8]

Heat Stability 200 - 280 °C[6][13]

Water Resistance 5 (on a scale of 1-5)[7][11]

Acid Resistance 5 (on a scale of 1-5)[11]

Alkali Resistance 5 (on a scale of 1-5)[11]

Ethanol Resistance 4 - 5 (on a scale of 1-5)[3][11]

Xylene Resistance 3 - 5 (on a scale of 1-5)[11][12]

Experimental Protocols
Accurate characterization of C.I. Pigment Violet 23 relies on standardized testing

methodologies. The following section outlines the general protocols for key experiments based

on internationally recognized standards.

Determination of Physical Properties
Density: The specific gravity of the pigment can be determined using a pycnometer method

as described in ASTM D153. This involves measuring the mass of a known volume of the

pigment.

Oil Absorption: The oil absorption value, which is crucial for paint and ink formulations, is

determined according to ISO 787-5 or ASTM D281. This test measures the amount of

linseed oil required to form a coherent paste with a known weight of the pigment.

pH of Aqueous Suspension: The pH of a 10% aqueous suspension of the pigment is

measured using a pH meter, following the procedure outlined in ISO 787-9 or ASTM D1208.

Evaluation of Fastness Properties
Lightfastness: The resistance of the pigment to fading upon exposure to light is evaluated

according to ISO 105-B02. This standard describes the use of a xenon arc lamp to simulate
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natural sunlight and the assessment of color change against a blue wool scale.

Heat Stability: The heat stability of the pigment is determined by incorporating it into a

specific polymer or coating and exposing it to elevated temperatures for a defined period.

ISO 787-21 provides a general method for comparing the heat stability of pigments. The

temperature at which a significant color change occurs is recorded.

Particle Size and Crystal Structure Analysis
Particle Size Distribution: Laser diffraction is a common technique for determining the

particle size distribution of pigments.[14] The method involves dispersing the pigment in a

suitable liquid medium and passing a laser beam through the suspension. The resulting

diffraction pattern is analyzed to calculate the particle size distribution.

Crystal Structure Analysis: X-ray Diffraction (XRD) is a powerful tool for analyzing the crystal

structure of organic pigments.[15] The XRD pattern provides a unique fingerprint of the

crystalline phase, allowing for identification and the study of polymorphism. The analysis

involves exposing a powdered sample of the pigment to a beam of X-rays and measuring the

scattered intensity as a function of the scattering angle.

Manufacturing and Quality Control Workflow
The production of C.I. Pigment Violet 23 involves a multi-step synthesis followed by rigorous

quality control to ensure batch-to-batch consistency and high performance. The general

workflow is illustrated in the diagram below.
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Caption: Manufacturing and Quality Control Workflow for C.I. Pigment Violet 23.

Synthesis Pathway
The synthesis of C.I. Pigment Violet 23 is a key process that determines the final properties of

the pigment. The simplified reaction pathway is depicted below.

3-Amino-N-ethylcarbazole

Condensation

Chloranil

C.I. Pigment Violet 23
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Click to download full resolution via product page

Caption: Simplified Synthesis Pathway of C.I. Pigment Violet 23.

This technical guide provides a foundational understanding of C.I. Pigment Violet 23 for

professionals in research and development. The tabulated data offers a quick reference for its

key properties, while the outlined experimental protocols provide a starting point for its rigorous

characterization. The visualized workflows offer insights into its industrial production and quality

assurance processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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